Cas no 1491552-53-4 (3-(3-methoxypropoxy)propane-1-sulfonyl chloride)

• Product Name: 3-(3-methoxypropoxy)propane-1-sulfonyl chloride
• CAS No: 1491552-53-4
• MF: C₇H₁₅ClO₄S
• MW: 230.709600687027
• CID: 5190387
• PubChem ID: 64200375
• Update Time: 2025-10-12

3-(3-methoxypropoxy)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonyl chloride, 3-(3-methoxypropoxy)-
• 3-(3-Methoxypropoxy)propane-1-sulfonyl chloride
• 3-(3-methoxypropoxy)propane-1-sulfonyl chloride

• Inchi： 1S/C7H15ClO4S/c1-11-4-2-5-12-6-3-7-13(8,9)10/h2-7H2,1H3
• InChI Key： NEAPSTUEFCYCLM-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)CCOCCCOC

Additional information on 3-(3-methoxypropoxy)propane-1-sulfonyl chloride

Professional Introduction to 3-(3-methoxypropoxy)propane-1-sulfonyl chloride (CAS No. 1491552-53-4)

3-(3-methoxypropoxy)propane-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1491552-53-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The unique structural features of 3-(3-methoxypropoxy)propane-1-sulfonyl chloride, particularly the presence of a sulfonyl chloride functional group and an ethylene oxide-derived side chain, make it a versatile building block for the development of novel therapeutic agents.

The sulfonyl chloride moiety is a key pharmacophore in medicinal chemistry, often employed to introduce sulfonamide functionalities into drug molecules. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The 3-(3-methoxypropoxy)propane-1-sulfonyl chloride structure allows for facile modification at both the sulfonyl chloride and the methoxypropyl side chain, enabling chemists to tailor the compound’s properties for specific applications.

Recent advancements in drug discovery have highlighted the importance of polyether-based scaffolds in medicinal chemistry. The 3-methoxypropoxy group in this compound introduces a flexible, hydrophilic segment that can enhance solubility and bioavailability of drug candidates. This feature is particularly valuable in the design of small molecule drugs that need to traverse biological membranes while maintaining stability in physiological environments.

In the context of modern pharmaceutical research, 3-(3-methoxypropoxy)propane-1-sulfonyl chloride has been explored as a precursor in the synthesis of protease inhibitors, which are critical in treating diseases such as HIV, hepatitis C, and cancer. Sulfonyl chlorides are effective reagents for forming amide bonds with amino acids or other nucleophiles, a reaction that is fundamental to peptide and protein drug development. The ethylene oxide-derived side chain further enhances reactivity, allowing for diverse chemical transformations that can be harnessed to create structurally complex molecules.

One notable application of this compound is in the synthesis of sulfonamido-based ligands for metal ions. Transition metal complexes with sulfonamido ligands have shown promise in catalytic applications and as potential therapeutic agents. The sulfonyl chloride group can be selectively displaced by various nucleophiles, including thiols, amines, and alcohols, enabling the formation of stable metal complexes with tailored properties.

The pharmaceutical industry has also leveraged 3-(3-methoxypropoxy)propane-1-sulfonyl chloride in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cellular signaling pathways, and their dysregulation is associated with numerous diseases. By incorporating sulfonamido groups derived from this compound into kinase inhibitors, researchers have been able to achieve high selectivity and potency against target enzymes. The methoxypropyl side chain contributes to optimal binding interactions within the kinase active site, improving drug efficacy.

Another area where this compound has made an impact is in the design of non-peptide bioactive molecules. Non-peptide drugs offer advantages over peptide-based therapies, such as improved stability and oral bioavailability. The structural versatility of 3-(3-methoxypropoxy)propane-1-sulfonyl chloride allows for the creation of diverse pharmacophores that can interact with biological targets without requiring peptide-like sequences.

Recent studies have also explored the use of 3-(3-methoxypropoxy)propane-1-sulfonyl chloride in materials science applications. The compound’s ability to form stable derivatives with various functional groups makes it a valuable precursor for polymer synthesis and surface modification techniques. For instance, sulfonyl chloride-functionalized polymers have been investigated for their potential use in drug delivery systems due to their ability to encapsulate hydrophobic molecules and release them under controlled conditions.

The synthesis of 3-(3-methoxypropoxy)propane-1-sulfonyl chloride typically involves the reaction of 1-chloropropanesultone with 3-methoxypropyl Grignard reagent or equivalent nucleophiles under controlled conditions. This reaction proceeds via nucleophilic substitution at the sulfonyl carbon, yielding the desired product with high regioselectivity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

In conclusion, 3-(3-methoxypropoxy)propane-1-sulfonyl chloride (CAS No. 1491552-53-4) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, including protease inhibitors, kinase inhibitors, and non-peptide drugs. Additionally, its utility extends to materials science, where it serves as a precursor for functionalized polymers and advanced materials. As research continues to uncover new applications, this compound will undoubtedly remain at the forefront of chemical innovation.